Cas no 752192-23-7 (4-Pentenoic acid,2-amino-, 2-cyanoethyl ester, (2S)-)
752192-23-7 structure
Product Name:4-Pentenoic acid,2-amino-, 2-cyanoethyl ester, (2S)-
CAS No:752192-23-7
MF:C8H12N2O2
MW:168.193081855774
CID:561680
Update Time:2022-09-22
4-Pentenoic acid,2-amino-, 2-cyanoethyl ester, (2S)- Chemical and Physical Properties
Names and Identifiers
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- 4-Pentenoic acid,2-amino-, 2-cyanoethyl ester, (2S)-
- 4-Pentenoicacid,2-amino-,2-cyanoethylester,(2S)-(9CI)
- 2-cyanoethyl (2S)-2-aminopent-4-enoate
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- Inchi: 1S/C8H12N2O2/c1-2-4-7(10)8(11)12-6-3-5-9/h2,7H,1,3-4,6,10H2/t7-/m0/s1
- InChI Key: YOURUKKHQCCFCS-ZETCQYMHSA-N
- SMILES: C(OCCC#N)(=O)[C@@H](N)CC=C
Computed Properties
- Exact Mass: 168.09
- Monoisotopic Mass: 168.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.1A^2
4-Pentenoic acid,2-amino-, 2-cyanoethyl ester, (2S)- Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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